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Compound of Interest

Compound Name: Tyrphostin AG30

Cat. No.: B10818717 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and regulatory compliance. While

specific hazard information for Tyrphostin AG30 is not readily available, a conservative

approach, treating it as a potentially hazardous substance, is essential to ensure a safe

laboratory environment. This guide provides a step-by-step operational plan for the proper

disposal of Tyrphostin AG30, adhering to general best practices for chemical waste

management.

Immediate Safety and Handling
Before beginning any disposal procedure, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including:

Safety goggles

Chemical-resistant gloves

A lab coat

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of

inhalation.
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In the absence of a specific Safety Data Sheet (SDS) for Tyrphostin AG30, it must be handled

as a chemical with unknown toxicity. The following procedure is based on established

guidelines for the disposal of uncharacterized research chemicals.

1. Waste Identification and Segregation:

Treat all unused Tyrphostin AG30, as well as any materials contaminated with it (e.g.,

pipette tips, gloves, empty containers), as hazardous waste.

Do not mix Tyrphostin AG30 waste with other chemical waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) department.

2. Waste Collection and Labeling:

Collect solid Tyrphostin AG30 waste in a dedicated, sealable, and chemically compatible

container.

For solutions containing Tyrphostin AG30, use a separate, leak-proof, and clearly labeled

liquid waste container.

The container must be clearly labeled as "Hazardous Waste" and should include the

following information:

Chemical Name: Tyrphostin AG30

CAS Number: (If available)

Principal Investigator (PI) Name and Laboratory Contact Information

Date of Accumulation Start

A statement indicating "Caution: Chemical with Unknown Toxicity"

3. Consultation with Environmental Health and Safety (EHS):

Contact your institution's EHS department to inform them about the waste.

Provide them with all available information on Tyrphostin AG30.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b10818717?utm_src=pdf-body
https://www.benchchem.com/product/b10818717?utm_src=pdf-body
https://www.benchchem.com/product/b10818717?utm_src=pdf-body
https://www.benchchem.com/product/b10818717?utm_src=pdf-body
https://www.benchchem.com/product/b10818717?utm_src=pdf-body
https://www.benchchem.com/product/b10818717?utm_src=pdf-body
https://www.benchchem.com/product/b10818717?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10818717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Follow their specific guidance for the final disposal procedure, as they will have knowledge of

local, state, and federal regulations.

4. Storage Pending Disposal:

Store the sealed and labeled waste container in a designated hazardous waste accumulation

area within your laboratory.

This area should be secure, well-ventilated, and away from general laboratory traffic.

5. Disposal Documentation:

Maintain a record of the amount of Tyrphostin AG30 waste generated and the date it was

prepared for disposal.

Complete any hazardous waste disposal forms required by your institution.

Quantitative Data Summary
Due to the lack of specific data for Tyrphostin AG30, quantitative disposal thresholds cannot

be provided. The precautionary principle dictates treating any amount as hazardous. For

context, related compounds show varying levels of acute toxicity.

Compound Hazard Classification Notes

Tyrphostin AG30 Unknown; Treat as Hazardous
Precautionary approach

required.

Tyrphostin 25
Harmful if swallowed, in

contact with skin, or inhaled.[1]

Requires disposal as

hazardous chemical waste.

Tyrphostin 9
Not classified as a hazardous

substance.

Disposal as non-hazardous

waste may be permissible,

subject to local regulations.

Tyrphostin AG 835
Not classified as a hazardous

substance.

Disposal as non-hazardous

waste may be permissible,

subject to local regulations.
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Logical Workflow for Disposal Decision
The following diagram illustrates the decision-making process for the proper disposal of

Tyrphostin AG30.

Start: Have Tyrphostin AG30 for Disposal

Is a specific Safety Data Sheet (SDS)
available for Tyrphostin AG30?

Treat as Hazardous Waste with
Unknown Toxicity

No

Follow Disposal Instructions
in the SDS

Yes

Label container as 'Hazardous Waste'
- Chemical Name: Tyrphostin AG30

- PI/Lab Information
- 'Caution: Unknown Toxicity'

End: Proper Disposal

Contact Institutional Environmental
Health & Safety (EHS)

Follow EHS guidance for
collection and disposal

Click to download full resolution via product page
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Tyrphostin AG30 Disposal Decision Flowchart

By adhering to these procedures, laboratory personnel can manage the disposal of Tyrphostin
AG30 in a manner that prioritizes safety and ensures regulatory compliance, thereby building a

foundation of trust in laboratory operations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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